2-({1-[3-(dimethylamino)propyl]-2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Specification

• CAS No.: 898434-41-8
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.54
• IUPAC Name: 2-[[1-[3-(dimethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C21H28N4O2S/c1-15-8-10-16(11-9-15)22-19(26)14-28-20-17-6-4-7-18(17)25(21(27)23-20)13-5-12-24(2)3/h8-11H,4-7,12-14H2,1-3H3,(H,22,26)
• Standard InChI Key: PLKZYTXQJOGXBB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CCCN(C)C

Introduction

The compound 2-({1-[3-(dimethylamino)propyl]-2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)-N-(4-methylphenyl)acetamide is a complex organic molecule with a unique structural composition. It features a cyclopenta[d]pyrimidine core, a dimethylamino propyl side chain, and a methylphenyl acetamide group. This compound is of interest in medicinal chemistry due to its potential biological activities and structural components that may influence biological pathways.

Structural Features

• Cyclopenta[d]pyrimidine Core: This core is a key structural component, providing a framework for various functional groups to attach, which can modulate its biological activity.

• Dimethylamino Propyl Side Chain: This side chain contributes to the compound's solubility and interaction with biological targets.

• Methylphenyl Acetamide Group: This group is known for its involvement in bioactive compounds, often participating in hydrogen bonding and other interactions crucial for biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. These steps may include:

• Formation of Key Intermediates: The synthesis often begins with the formation of key intermediates, such as the cyclopenta[d]pyrimidine core.

• Attachment of Functional Groups: The dimethylamino propyl and methylphenyl acetamide groups are attached through specific chemical reactions.

• Purification Methods: Techniques like chromatography and crystallization are used to purify the final product.

Potential Applications

• Pharmaceutical Agent: The compound's unique structure suggests potential applications in pharmaceuticals, particularly in developing therapeutic agents targeting various biological pathways.

• Biological Activity: Experimental studies are needed to elucidate its binding kinetics and affinities, which could indicate its efficacy in biological systems.

Note:

Due to the specificity of the compound and the lack of direct references, the information provided is based on similar compounds and general principles of organic chemistry.